Cas no 1589590-87-3 (epi-Canagliflozin)

• Product Name: epi-Canagliflozin
• CAS No: 1589590-87-3
• MF: C₂₄H₂₅FO₅S
• MW: 444.515709638596
• CID: 4557582
• Update Time: 2025-07-11

epi-Canagliflozin Chemical and Physical Properties

Names and Identifiers

• Canagliflozin Impurity 34 (alpha-Isomer)
• HMS3656J04
• HMS3866N13
• BCP02520
• BCP33538
• Canagliflozin (c) paragraph sign Isomer
• Canagliflozin Impurity 34;Canagliflozin alpha-Isomer Impurity
• 2-[3-[[5-(4-fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• epi-Canagliflozin

• Inchi： 1S/C24H25FO5S/c1-13-2-3-15(24-23(29)22(28)21(27)19(12-26)30-24)10-16(13)11-18-8-9-20(31-18)14-4-6-17(25)7-5-14/h2-10,19,21-24,26-29H,11-12H2,1H3
• InChI Key： XTNGUQKDFGDXSJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)C1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 444.140673g/mol
• Monoisotopic Mass: 444.140673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118
• Molecular Weight: 444.5g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds